molecular formula C38H40N8O4 B12801129 7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone CAS No. 6277-09-4

7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone

Cat. No.: B12801129
CAS No.: 6277-09-4
M. Wt: 672.8 g/mol
InChI Key: KAPMRRMULVSKBS-UHFFFAOYSA-N
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Description

7,9,12,14,24,26,29,31-Octaazaheptacyclo(30222(3,6)2(9,12)2(15,18)2(20,23)2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone is a highly complex organic compound characterized by its intricate structure and multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone typically involves multi-step organic synthesis techniques. The process may include cyclization reactions, amination, and various condensation reactions under controlled conditions. Specific reagents and catalysts are often required to achieve the desired product with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to ensure efficient production. Purification techniques, including chromatography and crystallization, are employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone can undergo various chemical reactions, including:

    Oxidation: The compound may be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents to yield reduced forms of the compound.

    Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone has a wide range of applications in scientific research, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

    Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. Detailed studies on its binding affinity, specificity, and downstream signaling pathways are essential to understand its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

    7,9,12,14,24,26,29,31-Octaazaheptacyclo(30.2.2.2(3,6).2(9,12).2(15,18).2(20,23).2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone: A similar compound with slight variations in its structure or functional groups.

    Other Polycyclic Compounds: Compounds with multiple fused rings and similar functional groups.

Uniqueness

The uniqueness of 7,9,12,14,24,26,29,31-Octaazaheptacyclo(30222(3,6)2(9,12)2(15,18)2(20,23)2(26,29))hexatetraconta-1(34),3,5,15,17,20,22,32,35,39,41,45-dodecaene-8,13,25,30-tetrone lies in its specific arrangement of atoms and functional groups, which confer distinct chemical and biological properties

Properties

CAS No.

6277-09-4

Molecular Formula

C38H40N8O4

Molecular Weight

672.8 g/mol

IUPAC Name

7,9,12,14,24,26,29,31-octazaheptacyclo[30.2.2.23,6.29,12.215,18.220,23.226,29]hexatetraconta-1(34),3(46),4,6(45),15(42),16,18(41),20,22,32,35,39-dodecaene-8,13,25,30-tetrone

InChI

InChI=1S/C38H40N8O4/c47-35-39-31-9-1-27(2-10-31)25-28-3-11-32(12-4-28)40-36(48)45-21-23-46(24-22-45)38(50)42-34-15-7-30(8-16-34)26-29-5-13-33(14-6-29)41-37(49)44-19-17-43(35)18-20-44/h1-16H,17-26H2,(H,39,47)(H,40,48)(H,41,49)(H,42,50)

InChI Key

KAPMRRMULVSKBS-UHFFFAOYSA-N

Canonical SMILES

C1CN2CCN1C(=O)NC3=CC=C(CC4=CC=C(C=C4)NC(=O)N5CCN(CC5)C(=O)NC6=CC=C(CC7=CC=C(C=C7)NC2=O)C=C6)C=C3

Origin of Product

United States

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